1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-[(5-fluoro-2-pyrazol-1-ylphenyl)methylamino]pyrrolidin-2-one
• InChI: InChI=1S/C21H20F2N4O/c22-17-4-1-3-15(9-17)13-26-14-19(11-21(26)28)24-12-16-10-18(23)5-6-20(16)27-8-2-7-25-27/h1-10,19,24H,11-14H2
• InChI Key: WBAKFLDNGUJGFN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)F)NCC3=C(C=CC(=C3)F)N4C=CC=N4
• Molecular Formula: C21H20F2N4O
• Molecular Weight: 382.4 g/mol

Description

1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone is not fully understood. However, it has been shown to modulate various signaling pathways in cells, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. These pathways are involved in cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects
1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation, as well as improve cognitive function and motor coordination. It has also been shown to inhibit tumor cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone in lab experiments is its potential as a neuroprotective agent. It has been shown to have protective effects in animal models of neurodegenerative diseases, making it a promising compound for further research in this area. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone. One direction is to further investigate its potential as a neuroprotective agent in animal models of neurodegenerative diseases. Another direction is to study its potential as an antitumor agent, particularly in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Scientific Research Applications

1-(3-fluorobenzyl)-4-{[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]amino}-2-pyrrolidinone has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. The compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use as an antitumor agent.